Cas no 1340519-61-0 (6-(thiophen-3-yl)hexan-2-one)

6-(thiophen-3-yl)hexan-2-one structure
6-(thiophen-3-yl)hexan-2-one structure
Product Name:6-(thiophen-3-yl)hexan-2-one
CAS No:1340519-61-0
MF:C10H14OS
MW:182.282561779022
CID:6591813
PubChem ID:64522138
Update Time:2024-01-15

6-(thiophen-3-yl)hexan-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-(thiophen-3-yl)hexan-2-one
    • 1340519-61-0
    • AKOS013846834
    • EN300-1839464
    • Inchi: 1S/C10H14OS/c1-9(11)4-2-3-5-10-6-7-12-8-10/h6-8H,2-5H2,1H3
    • InChI Key: AMRGHLODSQEHHO-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CCCCC(C)=O

Computed Properties

  • Exact Mass: 182.07653624g/mol
  • Monoisotopic Mass: 182.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 45.3Ų

6-(thiophen-3-yl)hexan-2-one Pricemore >>

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